Cas no 1252927-47-1 (N-Demethyl Pazopanib)

• Product Name: N-Demethyl Pazopanib
• CAS No: 1252927-47-1
• MF: C₂₀H₂₁N₇O₂S
• MW: 423.491441488266
• CID: 1059061
• PubChem ID: 68319455
• Update Time: 2025-04-20

N-Demethyl Pazopanib Chemical and Physical Properties

Names and Identifiers

• 5-[[4-[(2,3-Dimethyl-2H-indazol-6-yl)amino]-2-pyrimidinyl]amino]-2-methylbenzenesulfonamide
• 5-[[4-[(2,3-dimethylindazol-6-yl)amino]pyrimidin-2-yl]amino]-2-methylbenzenesulfonamide
• GSK1071306
• US10858364, Compound M27
• DA-38147
• 1252927-47-1
• Pazopanib metabolite M27
• Q27295008
• UNII-Z51V93OIDV
• GSK-1071306
• BDBM474107
• 5-((4-((2,3-Dimethyl-2H-indazol-6-yl)amino)pyrimidin-2-yl)amino)-2-methylbenzenesulfonamide
• AKOS040751958
• Z51V93OIDV
• Benzenesulfonamide, 5-((4-((2,3-dimethyl-2H-indazol-6-yl)amino)-2-pyrimidinyl)amino)-2-methyl-
• SCHEMBL12575010
• N-Demethyl Pazopanib

• Inchi： 1S/C20H21N7O2S/c1-12-4-5-15(11-18(12)30(21,28)29)24-20-22-9-8-19(25-20)23-14-6-7-16-13(2)27(3)26-17(16)10-14/h4-11H,1-3H3,(H2,21,28,29)(H2,22,23,24,25)
• InChI Key： XWOGXAVHJKKNPO-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=CC=1C)NC1=NC=CC(=N1)NC1C=CC2C(C=1)=NN(C)C=2C)(N)(=O)=O

Computed Properties

• Exact Mass: 423.14774411g/mol
• Monoisotopic Mass: 423.14774411g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 687
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 136Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides